N-(3-(1H-imidazol-1-yl)propyl)-N-(benzo[d]thiazol-2-yl)-3,4-dimethoxybenzamide hydrochloride

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-N-(3-imidazol-1-ylpropyl)-3,4-dimethoxybenzamide;hydrochloride
• InChI: InChI=1S/C22H22N4O3S.ClH/c1-28-18-9-8-16(14-19(18)29-2)21(27)26(12-5-11-25-13-10-23-15-25)22-24-17-6-3-4-7-20(17)30-22;/h3-4,6-10,13-15H,5,11-12H2,1-2H3;1H
• InChI Key: GCVHBAHCVCULQB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N(CCCN2C=CN=C2)C3=NC4=CC=CC=C4S3)OC.Cl
• Molecular Formula: C22H23ClN4O3S
• Molecular Weight: 459.0 g/mol

Description

N-(3-(1H-imidazol-1-yl)propyl)-N-(benzo[d]thiazol-2-yl)-3,4-dimethoxybenzamide hydrochloride is a useful research compound. Its molecular formula is C22H23ClN4O3S and its molecular weight is 458.96. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Methods

• Water Mediated and Environmentally Friendly Synthesis : An eco-friendly synthesis method involving water as the solvent has been developed for compounds with a similar structure to the target compound. This approach provides excellent yields and is considered environmentally benign (Reddy, Reddy, & Dubey, 2014).

• One-Pot Syntheses in Glycerol Medium : A one-pot three-component synthesis in glycerol medium has been reported for similar benzamide derivatives. This method offers easy workup, excellent yield, and is environmentally friendly (Rani, 2018).

Potential Applications in Cancer Research

• Anticancer Activity : Certain benzimidazole-thiazole derivatives, closely related to the target compound, have shown promising anticancer activity against various cancer cell lines, indicating potential application in cancer research and therapy (Nofal et al., 2014).

• Synthesis of Benzimidazoles with Anticancer Properties : The synthesis of benzimidazoles bearing oxadiazole nucleus, closely related to the chemical structure , has been explored for their potential as anticancer agents. These compounds have shown significant anticancer activity in vitro (Rashid, Husain, & Mishra, 2012).

Antimicrobial and Antifungal Applications

• Antimicrobial Activity : N-heteroaryl-1H-(benz)imidazoles, structurally similar to the target compound, have demonstrated antimicrobial activity against clinically relevant bacteria and fungi, suggesting potential use in developing new antimicrobial agents (Pinto et al., 2014).

• Antifungal Activity of Benzimidazole Derivatives : Synthesized benzimidazole nucleus containing 4-oxo-thiazolidine derivatives have shown notable antifungal activity, indicating the potential of similar compounds in antifungal applications (Brahmeshwari & Gullapelli, 2014).